Cas no 2228579-80-2 (5-bromo-3-nitro-2-(piperidin-2-yl)pyridine)

• Product Name: 5-bromo-3-nitro-2-(piperidin-2-yl)pyridine
• CAS No: 2228579-80-2
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• CID: 6406539
• PubChem ID: 165866384
• Update Time: 2025-06-09

5-bromo-3-nitro-2-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-nitro-2-(piperidin-2-yl)pyridine
• EN300-1928060
• 2228579-80-2

• Inchi： 1S/C10H12BrN3O2/c11-7-5-9(14(15)16)10(13-6-7)8-3-1-2-4-12-8/h5-6,8,12H,1-4H2
• InChI Key： XANCUFRKKZVEGG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1CCCCN1

Computed Properties

• Exact Mass: 285.01129g/mol
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 5-bromo-3-nitro-2-(piperidin-2-yl)pyridine

Introduction to 5-bromo-3-nitro-2-(piperidin-2-yl)pyridine (CAS No. 2228579-80-2)

5-bromo-3-nitro-2-(piperidin-2-yl)pyridine, identified by its CAS number 2228579-80-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and development. The compound's unique combination of bromine, nitro, and piperidine substituents makes it a valuable intermediate for synthesizing various bioactive molecules.

The< strong>piperidin-2-yl moiety in the molecular structure contributes to the compound's ability to interact with biological targets, particularly enzymes and receptors, which is a critical factor in medicinal chemistry. Piperidine derivatives are well-known for their role in enhancing the pharmacokinetic properties of drugs, including solubility, metabolic stability, and oral bioavailability. The presence of both bromine and nitro groups provides additional handles for further functionalization, enabling chemists to design more complex and tailored molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, small molecule inhibitors have shown great promise, particularly in oncology and neurology. The< strong>5-bromo-3-nitro-2-(piperidin-2-yl)pyridine structure has been explored as a scaffold for creating inhibitors that modulate key signaling pathways involved in disease progression. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes that play a role in cancer cell proliferation and survival.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. Fragment-based approaches involve the use of small molecules as building blocks to identify lead compounds through high-throughput screening. The< strong>CAS No. 2228579-80-2 compound's structural features make it an ideal candidate for such screens, as it can be easily modified to improve binding affinity and selectivity against biological targets. This flexibility has led to several innovative drug candidates entering clinical trials.

The< strong>nitro group in the molecule is particularly noteworthy for its reactivity and ability to participate in various chemical transformations. Nitro compounds are known for their ability to undergo reduction to form amines, which are crucial pharmacophores in many drugs. Additionally, the nitro group can be used to introduce electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

The< strong>bromo substituent offers another layer of functionalization possibilities. Bromine atoms are commonly used in medicinal chemistry due to their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at specific positions on the molecule, enabling the synthesis of more complex structures with enhanced biological activity.

Recent advances in computational chemistry have further enhanced the utility of< strong>5-bromo-3-nitro-2-(piperidin-2-yl)pyridine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing its structure for improved efficacy and reduced side effects. Additionally, virtual screening methods have been used to identify potential drug candidates derived from this scaffold, streamlining the drug discovery process.

In conclusion, 5-bromo-3-nitro-2-(piperidin-2-yl)pyridine (CAS No. 2228579-80-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups make it an ideal starting point for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.